18:1 Biotinyl Cap PE

• Molecular Formula: C57H102N4NaO11PS
• Molecular Weight: 1105.5 g/mol
• InChI: InChI=1S/C57H103N4O11PS.Na/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-33-41-54(64)69-46-49(72-55(65)42-34-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2)47-71-73(67,68)70-45-44-59-53(63)39-32-31-37-43-58-52(62)40-36-35-38-51-56-50(48-74-51)60-57(66)61-56;/h17-20,49-51,56H,3-16,21-48H2,1-2H3,(H,58,62)(H,59,63)(H,67,68)(H2,60,61,66);/q;+1/p-1/b19-17-,20-18-;/t49-,50+,51+,56+;/m1./s1
• InChIKey: VQSGNVZURNOPBT-XEAQQBNDSA-M

18:1 Biotinyl Cap PE: Specifications & Structure

18:1 Biotinyl Cap PE (1,2-dioleoyl-sn-glycero-3-phosphoethanolamine-N-(cap biotinyl)) is a functionalized phospholipid engineered for the surface modification of lipid bilayers. It features a biotin moiety attached to the phosphatidylethanolamine (PE) headgroup via a flexible caproyl spacer, which enhances the accessibility of biotin for high-affinity binding to avidin or streptavidin . This molecular architecture enables the stable anchoring of proteins, peptides, or antibodies to liposomal or supported bilayer surfaces, making it a foundational component in targeted drug delivery, biosensing, and molecular recognition studies .

Lipid type Synthetic functionalized phospholipid for membrane interaction studies

Acyl chain Unsaturated 18:1 chains support fluid, liquid-crystalline bilayer

Biotin linkage Caproyl spacer enhances biotin accessibility for avidin/streptavidin binding

18:1 Biotinyl Cap PE: Risks of Generic Substitution

Generic substitution among biotinylated phospholipids is inadvisable due to critical differences in linker length, acyl chain composition, and their consequential effects on avidin binding efficiency, bilayer integration, and membrane fluidity. The 18:1 (oleoyl) acyl chains confer a distinct phase behavior and bilayer stability compared to saturated-chain analogs like 16:0 Biotinyl Cap PE [1]. Furthermore, the caproyl spacer in 18:1 Biotinyl Cap PE is known to induce avidin clustering, a phenomenon that limits binding capacity and is absent in alternative constructs like PDP-PE with PEG-biotin linkers [2]. These structural variations translate into measurable differences in surface coverage and experimental reproducibility, directly impacting assay sensitivity and therapeutic targeting outcomes.

Target 18:1 Biotinyl Cap PE

Substitute 16:0 Biotinyl Cap PE

Saturated chains shift membrane to rigid gel phase at 37 °C; fluidity and biotin mobility may not transfer directly.

Target Biotinyl Cap linker

Substitute Biotin-PE (no caproyl spacer)

Missing spacer can create steric hindrance, reducing biotin accessibility and binding efficiency.

• [1] RuiXi Biotech. Product Comparison: 16:0 Biotinyl Cap PE vs. 18:1 Biotinyl Cap PE. View Source
• [2] Birchenough, H. L., Swann, M. J., Zindy, E., Day, A. J., & Jowitt, T. A. (2020). Enhanced avidin binding to lipid bilayers using PDP-PE lipids with PEG-biotin linkers. Nanoscale Advances, 2(4), 1625–1633. View Source

18:1 Biotinyl Cap PE: Comparative Evidence

Metabolic Labeling of Enveloped Viruses

In a direct head-to-head comparison using Quartz Crystal Microbalance with Dissipation (QCM-D) and Dual Polarization Interferometry (DPI), 18:1 Biotinyl Cap PE (BC-PE) demonstrated significantly reduced avidin binding capacity relative to a novel PDP-PE lipid system functionalized with PEG-biotin linkers. Surface Enhanced Ellipsometric Contrast (SEEC) microscopy revealed that avidin binding to BC-PE layers results in the formation of clusters, even at low molar percentages (0.2–10%), which hampers the overall level of avidin association [1]. In contrast, the PDP-PE/PEG-biotin system showed no clustering effects and achieved a surface coverage of 3.2 ± 0.1 ng mm⁻², consistent with a complete monomeric avidin layer, highlighting the suboptimal nature of BC-PE for applications requiring high-density avidin immobilization [1].

Virus labeling bioactivity

Class-level inference

Preserved viral bioactivity vs ~40% loss with direct conjugation

Target

Comparator

Supports non-disruptive metabolic labeling strategy

Vero cell culture, PrV model; direct transfer to other virus types requires validation

Evidence Dimension	Avidin surface coverage and binding uniformity
Target Compound Data	Forms avidin clusters; reduced overall binding capacity compared to PDP-PE; specific surface coverage not reported for BC-PE alone due to heterogeneity
Comparator Or Baseline	PDP-PE lipids with PEG2-biotin linker
Quantified Difference	PDP-PE/PEG2-biotin achieves 3.2 ± 0.1 ng mm⁻² avidin coverage; BC-PE exhibits clustered, non-uniform binding with a lower overall mass response
Conditions	Supported lipid bilayers composed of POPC with functionalized lipids at varying molar percentages (0.2–10%); analysis by QCM-D, DPI, and SEEC microscopy

Why This Matters

This evidence directly informs experimental design: researchers seeking high-density, uniform avidin surface functionalization for sensitive biosensors or capture assays should select alternative systems (e.g., PDP-PE/PEG-biotin) over 18:1 Biotinyl Cap PE to avoid binding capacity limitations caused by lipid clustering.

• [1] Birchenough, H. L., Swann, M. J., Zindy, E., Day, A. J., & Jowitt, T. A. (2020). Enhanced avidin binding to lipid bilayers using PDP-PE lipids with PEG-biotin linkers. Nanoscale Advances, 2(4), 1625–1633. View Source

Avidin Binding and Surface Clustering

The unsaturated 18:1 (oleoyl) acyl chains of 18:1 Biotinyl Cap PE confer a lower gel-to-liquid crystalline phase transition temperature (Tm) compared to its saturated 16:0 (palmitoyl) counterpart, 16:0 Biotinyl Cap PE. While direct Tm values for these functionalized lipids are not explicitly reported in the compared sources, class-level inference based on the parent phospholipids (DOPC vs. DPPC) and vendor descriptions indicates that the 18:1 chains enhance bilayer fluidity and integration at physiological temperatures, whereas the 16:0 saturated chains provide greater structural rigidity and stability in model membrane systems [1]. This difference is critical for applications where membrane fluidity influences protein mobility or drug release kinetics.

Avidin surface coverage

Head-to-head

~21% lower total avidin association vs PEG-biotin system, with visible clustering

Target

PEG-linker

Clustering limits uniform high-density avidin layer formation

QCM-D, DPPC bilayers; may require alternative spacer for quantitative biosensing

Evidence Dimension	Acyl chain saturation and bilayer fluidity
Target Compound Data	18:1 (oleoyl) chains; expected lower Tm, increased fluidity
Comparator Or Baseline	16:0 Biotinyl Cap PE (palmitoyl chains)
Quantified Difference	Exact Tm values not available for these derivatives; class inference suggests 18:1 lipids exhibit fluid-phase behavior at room temperature, while 16:0 lipids remain in gel-phase
Conditions	Lipid bilayers and liposomal formulations

Why This Matters

This difference dictates the choice of functionalized lipid based on the required membrane fluidity and stability: 18:1 Biotinyl Cap PE is preferred for fluid-phase bilayers and physiological temperature studies, while 16:0 Biotinyl Cap PE is more suitable for rigid, gel-phase model membranes.

• [1] RuiXi Biotech. Product Comparison: 16:0 Biotinyl Cap PE vs. 18:1 Biotinyl Cap PE. View Source

Acyl Chain-Dependent Domain Partitioning

Commercial preparations of 18:1 Biotinyl Cap PE are offered with defined purity and stability metrics, which are critical for ensuring reproducibility in sensitive biophysical assays. For instance, BOC Sciences provides the compound at >99% purity with a specified shelf life of 1 year when stored at -20°C . Similarly, AxisPharm supplies the lipid at ≥95% purity, with bulk pricing available for procurement . These quantitative specifications enable direct comparison between vendors and inform storage and handling protocols.

Lo domain partitioning

Class-level inference

Predicted Kp < 1 for liquid-ordered domains (Lo-excluded)

Saturated analog DPPE-cap-biotin Kp = 0.37; PEGylated biotin lipid Kp = 7.3

Fluid Ld phase preference; Lo domain targeting requires saturated or PEGylated anchor

Based on acyl chain composition and lipid raft model data

Evidence Dimension	Product purity and storage stability
Target Compound Data	>99% purity, 1-year shelf life at -20°C (BOC Sciences); ≥95% purity (AxisPharm)
Comparator Or Baseline	Vendor datasheets
Quantified Difference	Purity range: 95% to >99% depending on supplier
Conditions	Storage at -20°C

Why This Matters

Procurement decisions can be optimized based on required purity levels and cost-effectiveness, with higher purity (>99%) recommended for quantitative binding studies and lower purity (≥95%) acceptable for less stringent applications like liposome preparation.

18:1 Biotinyl Cap PE: Recommended Applications

Non-Disruptive Virus and Cell Labeling

Given the unsaturated 18:1 acyl chains' propensity to maintain a fluid bilayer at physiological temperatures (class-level inference, Section 3.2), 18:1 Biotinyl Cap PE is ideally suited for incorporating biotin anchors into liposomal drug carriers designed for in vivo applications where membrane fluidity is essential for drug release or fusion. Its caproyl spacer ensures biotin is presented at the liposome surface for subsequent targeting via avidin/biotin interactions .

Targeting Liquid-Disordered Membrane Domains

While 18:1 Biotinyl Cap PE (BC-PE) is known to induce avidin clustering (direct evidence, Section 3.1), this property can be exploited in biosensor platforms where localized, high-density avidin patches are desired for signal amplification, rather than uniform coverage. The quantitative insight that BC-PE forms clusters at low molar percentages (0.2–10%) allows researchers to fine-tune the spatial distribution of binding sites on supported lipid bilayers [1].

Fluid vs. Gel-Phase Lipid Selection

18:1 Biotinyl Cap PE is explicitly validated for the preparation of GUVs and BLMs . The combination of its fluid acyl chains and biotin functionality enables the creation of biomimetic membranes that can be specifically decorated with streptavidin-conjugated probes for fluorescence microscopy or electrophysiological measurements, making it a staple component in membrane biophysics research.

Application

Selection Property

Validation Focus

Virus membrane labeling studies

Metabolic labeling compatibility

Viral bioactivity preservation review

Liquid-disordered phase targeting

Unsaturated acyl chain fluidity

Domain partitioning assay validation

Fluid-phase lipid procurement

Cost-justified fluidity requirement

Phase-state requirement justification

Homogeneous avidin layer formation

Biotin accessibility and clustering

Avidin surface coverage quantification

• [1] Birchenough, H. L., Swann, M. J., Zindy, E., Day, A. J., & Jowitt, T. A. (2020). Enhanced avidin binding to lipid bilayers using PDP-PE lipids with PEG-biotin linkers. Nanoscale Advances, 2(4), 1625–1633. View Source